Cas no 129663-12-3 (Ethyl 5-formyl-3-methylisoxazole-4-carboxylate)

• Product Name: Ethyl 5-formyl-3-methylisoxazole-4-carboxylate
• CAS No: 129663-12-3
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD10568350
• CID: 1071903
• PubChem ID: 14669001
• Update Time: 2025-11-06

Ethyl 5-formyl-3-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-formyl-3-methylisoxazole-4-carboxylate
• 5-formyl-3-methyl-4-Isoxazolecarboxylic acid ethyl ester
• 2-Ethoxycarbonyl-5-formyl-3-methyl-4-(2-methoxycarbonyl-ethyl)-pyrrol
• 5-(ethoxycarbonyl)-2-formyl-3-(methoxycarbonyl)-4-methylpyrrole
• 5-(Ethoxycarbonyl)-2-formyl-4-methyl-1H-pyrrole-3-propanoic Acid Methyl Ester
• 5-ethoxycarbonyl-3-(2-methoxycarbonyl)ethyl-4-methylpyrrole-2-carb
• 5-formyl-3-methylisoxazole-4-carboxylic acid ethyl ester
• AGN-PC-00PKNQ
• ethyl 5-formyl-3-methyl-4-(2-methoxycarbonyl-ethyl)pyrrole-2-carboxylate
• FT-0668071
• ethyl 5-formyl-3-methyl-1,2-oxazole-4-carboxylate
• SCHEMBL18605347
• AS-5138
• 129663-12-3
• CS-0132610
• AKOS006303849
• MFCD10568350
• Ethyl5-formyl-3-methylisoxazole-4-carboxylate
• DB-368715

• MDL： MFCD10568350
• Inchi： 1S/C8H9NO4/c1-3-12-8(11)7-5(2)9-13-6(7)4-10/h4H,3H2,1-2H3
• InChI Key： NHHOKZUJGAXILD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=O)ON=C1C)=O

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 319.4±42.0 °C at 760 mmHg
• Flash Point: 146.9±27.9 °C
• PSA: 69.4
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 5-formyl-3-methylisoxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes